Cas no 402-61-9 (AS057278)

• Product Name: AS057278
• CAS No: 402-61-9
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• MDL: MFCD00462235
• CID: 37272
• PubChem ID: 24883360
• Update Time: 2025-04-18

AS057278 Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-pyrazole-3-carboxylic acid
• 3-Methyl-1H-pyrazole-5-carboxylic acid
• 3-Methylpyrazole-5-carboxylic Acid
• 1H-Pyrazole-3-carboxylicacid, 5-methyl-
• 5-Methylpyrazole-3-carboxylic acid
• AS057278 5-Methylpyrazole-3-carboxylic acid MPC
• AS057278
• MPC
• LITHIUMTANTALATE
• 3-Methyl-5-Pyrazolecarboxylic Acid
• AS 057278
• BRN 0002906
• 4-25-00-00731 (Beilstein Handbook Reference)
• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 3-METHYL-
• 1Y-0803
• CHEMBL391574
• DTXSID50193198
• NCGC00326251-01
• CS-D1083
• AB00672916-03
• M2607
• BB 0219106
• SDCCGMLS-0065489.P001
• U71778T48T
• AKOS000265556
• BP-10275
• 5-Methyl-1H-pyrazole-3-carboxylic acid #
• J-512825
• AM804242
• PB13019
• AB00672916-01
• Pyrazole-3-carboxylic acid, 5-methyl-
• 3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• s5434
• EN300-41425
• UNII-U71778T48T
• CS-0166799
• 5-carb-oxy-3-methylpyrazole
• BB 0253991
• F2120-0002
• PYRAZOLE-3(OR 5)-CARBOXYLIC ACID, 5(OR 3)-METHYL-
• BDBM50211362
• Q27144868
• SCHEMBL220072
• 5-METHYLPYRAZOLE-3-CARBOXYLIC ACID [MI]
• 5-methyl-3-carboxyl-pyrazole
• AKOS000145258
• NSC1408
• MFCD00090754
• 5-methylpyrazole-3-carboxylicacid
• FT-0601812
• CHEBI:74739
• 5(OR 3)-METHYL-PYRAZOLE-3(OR 5)-CARBOXYLIC ACID
• SY007408
• J-517731
• AKOS025394813
• Z752370868
• AS-5392
• 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-METHYL-
• 402-61-9
• F0917-7550
• AM20100068
• CCG-266102
• NSC-1408
• 5-Methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 3-methyl-5-pyrazolecarboxylicacid
• 5-Methyl-2H-pyrazole-3-carboxylic acid
• 3-Methylpyrazole-5-carboxylic acid, 97%
• MFCD00462235
• AC-23127
• Pyrazole-5-carboxylic acid, 3-methyl-
• HY-33009
• U 19425
• A6735
• 5-methyl-pyrazole-3-carboxylic acid
• AS-057278
• FT-0601814
• SB19897
• CL3431
• 696-22-0
• A9209
• GLXC-01844
• STK012600
• DB-011354
• 5-Pyrazolecarboxylic acid, 3-methyl-
• ALBB-006653

• MDL： MFCD00462235
• Inchi： 1S/C5H6N2O2/c1-3-2-4(5(8)9)7-6-3/h2H,1H3,(H,6,7)(H,8,9)
• InChI Key： WSMQKESQZFQMFW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 126.04300
• Monoisotopic Mass: 126.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.5
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.404
• Melting Point: 245°C(lit.)
• Boiling Point: 388.8°C at 760 mmHg
• Flash Point: 188.9°C
• Refractive Index: 1.595
• Solubility: Soluble in dimethyl sulfoxide.
• PSA: 65.98000
• LogP: 0.41630
• Merck: 6115

AS057278 Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：UQ6407500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds